Solorinine

• CAS RN: 160098-90-8
• Molecular Formula: C15H23NO5
• Molecular Weight: 297.35 g/mol
• IUPAC Name: methyl 2-(dimethylamino)-4-(4-hydroxy-3,5-dimethoxyphenyl)butanoate
• InChI: InChI=1S/C15H23NO5/c1-16(2)11(15(18)21-5)7-6-10-8-12(19-3)14(17)13(9-10)20-4/h8-9,11,17H,6-7H2,1-5H3
• InChI Key: CFZNGZOOAKOGEE-UHFFFAOYSA-N
• SMILES: CN(C)C(CCC1=CC(=C(C(=C1)OC)O)OC)C(=O)OC
• synonyms: solorinine

Description

Solorinine is a natural product that has been found in a variety of plant species. It has been studied extensively for its potential uses in scientific research.

Scientific Research Applications

Solenopsin as a Ceramide Analog

• Background: Solenopsin, particularly (−)-Solenopsin A, is a compound found in fire ant venom that exhibits anti-angiogenic activity and influences phosphoinositol-3 kinase (PI3K) pathways. Its structural resemblance to ceramide, an important regulator in cell signaling and apoptosis, suggests potential therapeutic applications in treating hyperproliferative and malignant disorders, especially those associated with skin (Karlsson et al., 2015).

Solenopsin B in Modulating Signaling Pathways

• Computational Insights: Solenopsin B's ability to impact molecular genes and pathways has been computationally explored. It appears to downregulate crucial signaling pathways like Wnt, ErbB, and TGF-β, indicating its potential in modulating cellular processes and therapeutic applications (Das et al., 2017).

Solenopsin in Inhibiting Quorum-Sensing in Bacteria

• Antimicrobial Potential: Solenopsin A has shown the ability to disrupt quorum-sensing signaling in Pseudomonas aeruginosa, a key mechanism in bacterial virulence and biofilm formation. This suggests its potential as an anti-infective agent against bacterial infections (Park et al., 2008).

Solenopsin in Anti-Angiogenesis and PI3K Signaling Inhibition

• Cancer Research: Solenopsin has been identified as an inhibitor of angiogenesis and PI3K signaling pathways, crucial in various malignancies. Its inhibition of these pathways suggests potential use as an anti-cancer agent (Arbiser et al., 2007).

Solenopsin Analogs in Treating Psoriasis

• Dermatological Applications: In a mouse model of psoriasis, topical solenopsin analogs showed promising results in reducing inflammation and skin hyperplasia. This indicates their potential as treatments for chronic inflammatory skin diseases like psoriasis (Arbiser et al., 2017).

Solenopsin in Biofilm Inhibition

• Preventing Biofilm Formation: Studies reveal solenopsins' effectiveness in reducing bacterial adhesion and biofilm formation on surfaces. This property could be beneficial in medical and food industries to prevent biofilm-associated complications (Carvalho et al., 2019).